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Compound of Interest

Compound Name: Hexyl salicylate

Cat. No.: B1212152

An In-depth Technical Guide to Hexyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl salicylate (CAS No. 6259-76-3) is an aromatic ester widely utilized in the fragrance and
cosmetic industries for its sweet, floral, and herbaceous scent.[1] Structurally, it is the ester
formed from salicylic acid and hexanol.[2][3] Beyond its olfactory properties, its chemical
characteristics and interactions are of interest to researchers in various fields, including
dermatology and material science. This guide provides a comprehensive overview of its
chemical and physical properties, synthesis, and relevant experimental data.

Chemical Identity and Structure

Hexyl salicylate is chemically known as hexyl 2-hydroxybenzoate.[4] It belongs to the
salicylate family, a class of compounds known for their fragrance and pharmaceutical
applications.

o CAS Number: 6259-76-3[3][5][4][6][7]
e Molecular Formula: C13H1s03[3][5][4]

e Molecular Weight: 222.28 g/mol [3][5][4][6]
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e Synonyms: n-Hexyl salicylate, Hexyl o-hydroxybenzoate, Salicylic acid, hexyl ester[2][4]

« InChl Key: DUKPKQFHJQGTGU-UHFFFAOYSA-N[6][8]

« SMILES: CCCCCCOC(=0)C1=CC=CC=C10[4][6]

Physicochemical and Spectroscopic Data

A summary of the key quantitative properties of hexyl salicylate is presented below. This data

is crucial for its application in formulations and for predicting its behavior in various chemical

and biological systems.

Property Value Source(s)
Molecular Weight 222.28 g/mol 31151141161
Appearance Colorless liquid [1109]
Boiling Point 290 °C (554 °F) [3][6]
Flash Point 122 °C (251.6 °F) [3]
Density 1.04 g/mL at 25 °C [6]
log P (Octanol-Water Partition

o 491-5.7 [3][7][10]
Coefficient)
Water Solubility 6.084 mg/L (Predicted) [10]

0.0000118 mm Hg at 20 °C

Vapor Pressure [10]

(Predicted)

Refractive Index (n20/D)

1.502 - 1.507

[9]

Purity

>99% (GC)

[5][6]

Synthesis of Hexyl Salicylate

The primary route for synthesizing hexyl salicylate is through the Fischer esterification of

salicylic acid with 1-hexanol, typically catalyzed by a strong acid.[3]
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General Experimental Protocol: Acid-Catalyzed
Esterification

This protocol describes a general method for the synthesis of hexyl salicylate based on
standard esterification procedures for similar compounds.

¢ Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-
Stark apparatus, combine salicylic acid (1.0 molar equivalent) and 1-hexanol (2.0-3.0 molar
equivalents). The excess hexanol helps to drive the reaction equilibrium towards the product.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid
or p-toluenesulfonic acid (typically 0.01-0.05 molar equivalents). Alternatively, a solid acid
catalyst can be used.[11]

» Reaction: Heat the mixture to reflux. The reaction temperature will depend on the boiling
point of the alcohol and solvent if used. Water produced during the reaction is continuously
removed by azeotropic distillation with the solvent (e.g., n-heptane) and collected in the
Dean-Stark trap.[12]

e Monitoring: The reaction progress can be monitored by technigues such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) to observe the consumption of
salicylic acid. The reaction is typically refluxed for 4-10 hours.[11]

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst by washing the organic layer with a saturated sodium bicarbonate (NaHCO3)
solution until effervescence ceases.[11] Subsequently, wash with water to remove any
remaining salts.

 |solation: Separate the organic layer containing the hexyl salicylate. Dry the organic layer
over an anhydrous drying agent like magnesium sulfate (MgSOa) or sodium sulfate
(NazS0a4).[11]

 Purification: Filter off the drying agent. The excess hexanol and any remaining impurities can
be removed by vacuum distillation to yield the purified hexyl salicylate product.[11][12] The
purity of the final product should be confirmed by GC analysis.
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Logical and Experimental Visualizations
Synthesis Pathway of Hexyl Salicylate

The following diagram illustrates the Fischer esterification reaction for the synthesis of hexyl
salicylate from salicylic acid and 1-hexanol.

Salicylic Acid 1-Hexanol

Acid Catalyst
(e.g., H2S04)

______________ Heat (Reflux)

Vv YV

P Hexyl Salicylate Water

Click to download full resolution via product page

Caption: Fischer esterification of salicylic acid and 1-hexanol.

Experimental Workflow for Synthesis and Purification

This diagram outlines the key steps involved in the laboratory synthesis and subsequent
purification of hexyl salicylate.
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Caption: Workflow for hexyl salicylate synthesis and purification.
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Applications and Safety Considerations
Applications

» Fragrance Industry: Hexyl salicylate is a key ingredient in many perfumes and cosmetic
products, valued for its floral, green, and slightly fruity aroma.[2][3] It serves as a modifier
and fixative in various fragrance compositions.[2]

o Flavor Industry: It is also used as a flavoring agent in some food and beverage products.[1]

[9]

e Pharmaceuticals: In topical formulations, it can function as a solvent or carrier, potentially
improving the absorption of active ingredients.[9]

e Research: It is used as a standard for analytical methods like gas chromatography-mass
spectrometry (GC-MS) for quantifying related compounds in various matrices.[1]

Safety and Toxicology

Hexyl salicylate is considered safe for use in cosmetics at specified concentrations. However,
it is classified as a skin sensitizer and is restricted under IFRA (International Fragrance
Association) standards.[2][3] The European Chemicals Agency's (ECHA) Risk Assessment
Committee (RAC) has recommended classifying it as "Toxic for Reproduction Category 2'. The
body metabolizes hexyl salicylate to salicylic acid, which has been shown to be a teratogen in
animal studies at high doses.[13] It is also noted as being very toxic to aquatic organisms.[7]
[13] Researchers and developers must adhere to regulatory guidelines and perform
appropriate safety assessments when formulating products containing this ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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